![molecular formula C19H15FN2O4 B2635448 (2Z)-N-acetyl-2-[(4-fluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide CAS No. 312607-31-1](/img/structure/B2635448.png)
(2Z)-N-acetyl-2-[(4-fluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2Z)-N-acetyl-2-[(4-fluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide, also known as FAC, is a synthetic compound that has been widely studied in scientific research. It belongs to the class of chromene derivatives and has shown potential in various fields such as medicinal chemistry, pharmacology, and biochemistry.
Scientific Research Applications
Potential Cytotoxic Agents
One of the primary applications of compounds similar to "(2Z)-N-acetyl-2-[(4-fluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide" is their potential use as cytotoxic agents against cancer cell lines. A study by Gill, Kumari, and Bariwal (2016) on novel 2-imino-2H-chromene-3(N-aryl) carboxamides revealed that these compounds, synthesized through bioisosteric replacement and various substitutions, demonstrated significant cytotoxic activity against human cancer cell lines, including MCF-7, PC-3, A-549, and Caco-2. The study highlighted the impact of lipophilicity and electronic properties of substituents on their cytotoxic efficacy, comparing favorably with standards like 5-fluorouracil and docetaxel in certain cell lines (Gill, Kumari, & Bariwal, 2016).
Intermediates in Organic Synthesis
These compounds also serve as valuable intermediates in organic synthesis, facilitating the construction of complex molecular structures. Fattahi et al. (2018) demonstrated the synthesis of new tricyclic products through the reaction of N-alkyl-2-imino-2H-chromene-3-carboxamides with dimethyl acetylenedicarboxylate (DMAD), showcasing their role in generating novel chemical entities with potential application in various fields of chemistry and pharmacology (Fattahi, Davoodnia, Pordel, Beyramabadi, & Tavakoli-Hoseini, 2018).
Antimicrobial Activity
Furthermore, the antimicrobial properties of chromene derivatives, including those similar to the compound , have been investigated. Ukhov, Mikhalev, Boyarshinov, and Novikova (2021) synthesized a series of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides, confirming their structures through spectroscopic techniques and evaluating their antimicrobial activity. This research underscores the potential of these compounds in developing new antimicrobial agents (Ukhov, Mikhalev, Boyarshinov, & Novikova, 2021).
Mechanism of Action
Target of Action
Compounds similar to “(2Z)-N-acetyl-2-[(4-fluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide” often target proteins or enzymes involved in critical cellular processes. The specific target would depend on the exact structure and properties of the compound .
Mode of Action
The compound might interact with its target by binding to a specific site, thereby altering the target’s function. This could lead to changes in cellular processes controlled by the target .
Biochemical Pathways
The compound could affect various biochemical pathways depending on its target. For instance, if the target is an enzyme involved in a specific metabolic pathway, the compound’s action could lead to changes in the metabolites produced in that pathway .
Pharmacokinetics
The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties would determine its bioavailability. Factors such as the compound’s solubility, stability, and molecular size could influence these properties .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific cellular processes it affects. This could range from changes in gene expression to alterations in cell signaling .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
N-acetyl-2-(4-fluorophenyl)imino-8-methoxychromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN2O4/c1-11(23)21-18(24)15-10-12-4-3-5-16(25-2)17(12)26-19(15)22-14-8-6-13(20)7-9-14/h3-10H,1-2H3,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFYBEWJOLXFDFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=O)C1=CC2=C(C(=CC=C2)OC)OC1=NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.